Cas no 18495-15-3 (3-Hydroxy-4-nitrobenzonitrile)

• Product Name: 3-Hydroxy-4-nitrobenzonitrile
• CAS No: 18495-15-3
• MF: C₇H₄N₂O₃
• MW: 164.11826133728
• MDL: MFCD06657032
• CID: 136780
• PubChem ID: 15111921
• Update Time: 2025-06-08

3-Hydroxy-4-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-4-nitrobenzonitrile
• 4-nitro-3-hydroxy-benzonitrile
• Benzonitrile,3-hydroxy-4-nitro-
• 2-nitro-5-cyanophenol
• 3-cyano-6-nitrophenol
• 3-Hydroxy-4-nitro-benzonitril
• 3-hydroxy-4-nitro-benzonitrile
• 5-cyano-2-nitrophenol
• BENZONITRILE,3-HYDROXY-4-NITRO
• F2147-0180
• BENZONITRILE, 3-HYDROXY-4-NITRO-
• 5-cyano-2-nitro-phenol
• JHNIFYUIFUWEFO-UHFFFAOYSA-N
• AB25570
• RP22677
• BC208107
• ST2405096
• AB0093363
• F214
• J-512638
• FT-0647656
• 18495-15-3
• EN300-237932
• CS-W006961
• SCHEMBL1142893
• MFCD06657032
• AKOS005208239
• AC-14738
• DTXSID10568388
• DS-2972
• A4091
• W11095
• DB-014290

• MDL： MFCD06657032
• Inchi： 1S/C7H4N2O3/c8-4-5-1-2-6(9(11)12)7(10)3-5/h1-3,10H
• InChI Key： JHNIFYUIFUWEFO-UHFFFAOYSA-N
• SMILES： OC1C=C(C#N)C=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 164.02200
• Monoisotopic Mass: 164.02219199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 89.8

Experimental Properties

• Density: 1.49
• Boiling Point: 313.6 °C at 760 mmHg
• Flash Point: 143.5 °C
• Refractive Index: 1.628
• PSA: 89.84000
• LogP: 1.69528

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols

Additional information on 3-Hydroxy-4-nitrobenzonitrile

Comprehensive Overview of 3-Hydroxy-4-nitrobenzonitrile (CAS No. 18495-15-3): Properties, Applications, and Industry Insights

3-Hydroxy-4-nitrobenzonitrile (CAS No. 18495-15-3) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications in pharmaceuticals, agrochemicals, and material science. This nitrobenzonitrile derivative features a hydroxyl group (-OH) and a nitro group (-NO₂) attached to a benzonitrile core, making it a valuable intermediate in synthetic chemistry. Its molecular formula, C₇H₄N₂O₃, and precise molecular weight (164.12 g/mol) contribute to its reactivity and functional utility.

In recent years, the demand for high-purity nitrophenol derivatives like 3-Hydroxy-4-nitrobenzonitrile has surged due to their role in developing advanced pharmaceutical intermediates. Researchers and manufacturers frequently search for "synthesis methods for 18495-15-3" or "3-Hydroxy-4-nitrobenzonitrile suppliers," reflecting its industrial relevance. The compound’s ability to undergo selective reactions, such as nucleophilic substitutions or reductions, makes it a cornerstone in designing bioactive molecules and functional materials.

From an environmental perspective, sustainable synthesis routes for nitroaromatic compounds are gaining traction. Innovations like catalytic hydrogenation and green chemistry protocols are being explored to minimize waste and energy consumption during production. This aligns with global trends toward eco-friendly chemical manufacturing, a topic frequently queried in academic and industrial forums.

The physicochemical properties of 3-Hydroxy-4-nitrobenzonitrile—including its melting point (≈180–185°C), solubility in polar solvents (e.g., DMSO, ethanol), and stability under controlled conditions—are critical for handling and storage. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify its purity, a key concern for buyers searching for "CAS 18495-15-3 purity standards."

In material science, this compound’s electron-withdrawing nitro group enhances its utility in designing organic semiconductors and photovoltaic materials. Its incorporation into polymer matrices or coordination complexes is an active research area, particularly for applications in optoelectronic devices and sensors. Such interdisciplinary uses highlight its potential beyond traditional chemical synthesis.

Regulatory compliance and safety data for 3-Hydroxy-4-nitrobenzonitrile are meticulously documented, ensuring adherence to international standards like REACH and OSHA guidelines. While not classified as hazardous under normal conditions, proper PPE (e.g., gloves, goggles) is recommended during handling, as with most fine chemicals.

Market analysts note growing interest in custom synthesis services for 18495-15-3, driven by R&D investments in drug discovery and crop protection. Companies offering tailored nitrophenol derivatives often emphasize scalability and technical support, addressing frequent customer queries about "bulk procurement options" and "application-specific modifications."

In summary, 3-Hydroxy-4-nitrobenzonitrile (CAS No. 18495-15-3) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications, coupled with evolving synthetic methodologies, position it as a compound of enduring significance in both academic and industrial settings.